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Compound of Interest

Compound Name: 2,4-Dimethylpentanoic acid

Cat. No.: B1317043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the official SDS

provided by the supplier before handling this chemical. All personnel handling this substance

must be adequately trained in chemical safety and handling procedures.

Chemical and Physical Properties
2,4-Dimethylpentanoic acid is a branched-chain carboxylic acid.[1] Its physical and chemical

properties are summarized in the table below. It is important to note that some of these

properties are estimated and may vary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1317043?utm_src=pdf-interest
https://www.benchchem.com/product/b1317043?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6864255/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇H₁₄O₂ [2][3]

Molecular Weight 130.18 g/mol [2][3]

CAS Number 5868-33-7 [2][3]

Appearance Colorless liquid (presumed)

Boiling Point
210.9 ± 8.0 °C (at 760 mmHg)

(estimated)
[3]

Flash Point 94.5 ± 9.8 °C (estimated) [3]

Density 0.9 ± 0.1 g/cm³ (estimated) [3]

pKa (Acidity Constant) 4.82 ± 0.21 (Predicted) [3]

Solubility Insoluble in water (presumed)

Synonyms Isobutylmethyl-essigsaure [2]

Hazard Identification and GHS Classification
2,4-Dimethylpentanoic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[2][4] The primary

hazards are related to its irritant properties and acute oral toxicity.
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Hazard Class Category
Hazard
Statement

GHS
Pictogram

Signal Word

Acute Toxicity,

Oral
4
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Exclamation

Mark
Warning

Skin
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2
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skin irritation

Exclamation

Mark
Warning
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Damage/Eye

Irritation

1 or 2A
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Causes serious
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Corrosion /

Exclamation

Mark

Danger /

Warning

Specific Target

Organ Toxicity,

Single Exposure

3

H335: May

cause respiratory

irritation

Exclamation

Mark
Warning

Note: There is some variation in the classification for eye irritation between different sources,

with some indicating "Serious Eye Damage" (Category 1) and others "Serious Eye Irritation"

(Category 2A).[2][4] Prudence dictates handling the substance as if it can cause serious eye

damage.

Precautionary Statements (selected):[2][4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information
The toxicological properties of 2,4-dimethylpentanoic acid have not been thoroughly

investigated.[4] The available information is primarily based on GHS classifications.

Toxicological Endpoint Data Reference

Acute Oral Toxicity (LD50)

No specific data available;

Classified as Category 4

(Harmful if swallowed).

[4]

Acute Dermal Toxicity (LD50) No specific data available.

Acute Inhalation Toxicity

(LC50)
No specific data available.

Skin Corrosion/Irritation
Causes skin irritation

(Category 2).
[2][4]

Serious Eye Damage/Irritation

Causes serious eye

damage/irritation (Category

1/2A).

[2][4]

Respiratory or Skin

Sensitization
No data available. [4]

Germ Cell Mutagenicity No data available. [4]

Carcinogenicity

Not classified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA.

[4]

Reproductive Toxicity No data available. [4]

Logical Workflow for Irritation Mechanism
The irritant effects of 2,4-dimethylpentanoic acid are primarily attributed to its carboxylic acid

functional group. The following diagram illustrates a simplified logical pathway for its irritant
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action on skin and eyes.
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Caption: Logical pathway of skin and eye irritation by 2,4-Dimethylpentanoic acid.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential for the safe

handling of 2,4-dimethylpentanoic acid.[4][5]
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Control Parameter Recommendation

Occupational Exposure Limits

No specific OSHA PEL or ACGIH TLV has been

established for 2,4-dimethylpentanoic acid.[4]

Handle with care to minimize exposure.

Engineering Controls

Handle in a well-ventilated area.[4] A chemical

fume hood is recommended for procedures that

may generate vapors or aerosols.[3] Eyewash

stations and safety showers must be readily

available.[5][6]

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[4][5] Use equipment approved by NIOSH (US)

or EN 166 (EU).[4]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber).[3][4] Wear a lab coat or other protective

clothing to prevent skin contact.[5]

Respiratory Protection

If ventilation is inadequate or if vapors/aerosols

are generated, use a NIOSH-approved

respirator with an organic vapor cartridge.[3][5]

Hygiene Measures

Wash hands thoroughly after handling and

before breaks.[4][5] Do not eat, drink, or smoke

in the laboratory.[7]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling: Avoid contact with skin, eyes, and clothing.[5] Avoid breathing vapors or mists.[4]

[5] Use only in a well-ventilated area, preferably a fume hood.[3] Keep away from

incompatible materials such as strong oxidizing agents and strong bases.[8]

Storage: Store in a tightly closed, corrosion-resistant container.[3][5] Keep in a cool, dry, and

well-ventilated area.[3][6] A recommended storage temperature is 2-8°C for enhanced

stability.[3][4] Keep away from sources of ignition.[5]
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First Aid Measures
In case of exposure, immediate medical attention is crucial. Always have the Safety Data Sheet

available for medical personnel.

First Aid Procedures Workflow

Initial Assessment

Immediate Actions

Medical Attention

Exposure Occurs

Ensure Scene Safety

Identify Route of Exposure

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Inhaled

Skin Contact:
Remove contaminated clothing.

Wash skin with soap and water for 15 min.

Skin

Eye Contact:
Rinse with water for at least 15 min.
Remove contact lenses if possible.

Eyes

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Swallowed

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
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Caption: General first aid workflow for exposure to 2,4-Dimethylpentanoic acid.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth thoroughly with water. Seek immediate medical attention.[4][5]

Accidental Release and Firefighting Measures
Accidental Release
In the event of a spill, follow these procedures while wearing appropriate personal protective

equipment.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Remove all sources of ignition

Don appropriate PPE

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect residue and place in a
suitable, closed container for disposal

Decontaminate spill area

Dispose of waste according to
local, state, and federal regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 2,4-Dimethylpentanoic acid.
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Personal Precautions: Wear appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye/face protection.[4] Ensure adequate ventilation.[4]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[4][5]

Methods for Cleaning Up: For small spills, absorb with an inert material such as sand,

vermiculite, or earth.[5][7] Collect the absorbed material into a suitable, closed container for

disposal.[4] For large spills, dike the area to contain the spill.[5]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.[6][8]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA) in positive pressure mode.[4][6]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: The substance is stable under recommended storage conditions.[4][8]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Heat, flames, and sparks.[5]

Incompatible Materials: Strong oxidizing agents and strong bases.[8]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon

combustion.[6][8]

Experimental Protocols (Generic)
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While specific experimental data for 2,4-dimethylpentanoic acid is not readily available in the

public domain, its toxicological profile would be determined using standardized methods such

as the OECD Guidelines for the Testing of Chemicals. Below are generic protocols for skin and

eye irritation studies.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits.

Methodology:

Animal Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal

area of the trunk of the animal.

Test Substance Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids) of the test

substance is applied to a small area (approximately 6 cm²) of the clipped skin. The site is

then covered with a gauze patch and semi-occlusive dressing.

Exposure Period: The test substance remains in contact with the skin for a 4-hour period.[9]

Removal and Observation: After 4 hours, the dressing is removed, and the skin is gently

cleaned to remove any residual test substance.

Scoring: The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. Observations may continue for up to 14 days if the

effects are persistent. The severity of the reactions is scored according to a standardized

scale (e.g., Draize scale).

Classification: The mean scores for erythema and edema are used to calculate a Primary

Irritation Index, which determines the irritation category of the substance.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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Objective: To assess the potential of a substance to cause eye irritation or serious eye damage.

Test System: Healthy young adult albino rabbits.

Methodology:

Initial Examination: Both eyes of the animal are examined to ensure they are free from

defects.

Test Substance Instillation: A volume of 0.1 mL (for liquids) or 0.1 g (for solids) of the test

substance is instilled into the conjunctival sac of one eye of the rabbit. The eyelids are then

gently held together for about one second. The other eye serves as an untreated control.

Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after instillation.

Scoring: The cornea (for opacity), iris, and conjunctiva (for redness and swelling) are scored

according to a standardized scale.

Reversibility: If effects are present at 72 hours, observations continue to assess the

reversibility of the damage, typically for up to 21 days.

Classification: The scores and the reversibility of the effects are used to classify the

substance as non-irritating, an irritant, or causing serious eye damage/corrosion.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.[4]

Do not allow the product to enter drains or the environment.[4] Contaminated packaging should

be treated as the chemical itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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